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Compound of Interest

Compound Name: 5,5-Diethyl-2-methylheptane

Cat. No.: B14538938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for 5,5-Diethyl-2-
methylheptane, identified by the CAS Registry Number 62198-95-2. This document compiles

fundamental chemical and physical data. It must be noted that publicly accessible, in-depth

experimental studies, detailed synthesis protocols, and biological activity data for this specific

compound are limited.

Chemical Identity and Properties
5,5-Diethyl-2-methylheptane is a saturated acyclic hydrocarbon. Its fundamental identifiers

and physicochemical properties are summarized below.
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Property Value Source

CAS Registry Number 62198-95-2 [1]

Molecular Formula C₁₂H₂₆ [1]

Molecular Weight 170.3348 g/mol [1]

IUPAC Name 5,5-diethyl-2-methylheptane

SMILES CCC(CC)(CC)CCC(C)C

InChIKey
XPAWKGLXSPHNAN-

UHFFFAOYSA-N
[1]

Boiling Point 198°C [2]

Density 0.7740 g/cm³ [2]

Refractive Index 1.4320 [2]

Melting Point -50.8°C (estimate) [2]

Experimental Data and Protocols
A comprehensive search of scientific literature and chemical databases did not yield detailed

experimental protocols for the synthesis, purification, or analysis of 5,5-Diethyl-2-
methylheptane. While thermophysical and thermochemical data may be available through

specialized subscription services like the NIST/TRC Web Thermo Tables, they are not publicly

detailed.[1]

Biological Activity and Toxicological Information
There is currently no publicly available information regarding the biological activity, signaling

pathways, or toxicological properties of 5,5-Diethyl-2-methylheptane. Professionals in drug

development and research should consider this lack of data in any assessment of this

compound.

Logical Relationships and Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Diethyl-2-methylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Diethyl-2-methylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Diethyl-2-methylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Diethyl-2-methylheptane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91471981.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91471981.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91471981.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91471981.htm
https://www.benchchem.com/product/b14538938?utm_src=pdf-body
https://www.benchchem.com/product/b14538938?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Diethyl-2-methylheptane
https://www.benchchem.com/product/b14538938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14538938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the chemical structure of 5,5-Diethyl-2-methylheptane,

providing a visual representation of its atomic arrangement and connectivity.

Chemical structure of 5,5-Diethyl-2-methylheptane.

The diagram below illustrates a basic classification workflow for a chemical compound like 5,5-
Diethyl-2-methylheptane based on its structural features.
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Compound: 5,5-Diethyl-2-methylheptane

Contains only Carbon and Hydrogen?

Yes

 True

No

 False

Hydrocarbon

Contains only single bonds?

Yes

 True

No

 False

Alkane

Is the carbon chain linear?

No

 False

Branched Alkane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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